molecular formula C16H21N3 B6438079 2,4-dimethyl-7-(3-methylpiperidin-1-yl)-1,8-naphthyridine CAS No. 2549035-62-1

2,4-dimethyl-7-(3-methylpiperidin-1-yl)-1,8-naphthyridine

Cat. No. B6438079
CAS RN: 2549035-62-1
M. Wt: 255.36 g/mol
InChI Key: UOMNWFHOHRXRCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4-Dimethyl-7-(3-methylpiperidin-1-yl)-1,8-naphthyridine is a synthetic compound that has a wide range of applications in scientific research. It has been used in a variety of studies, including those related to drug development, biochemistry, and physiology. This compound has been found to have a number of biochemical and physiological effects, and has been used to study the mechanisms of action of various drugs.

Scientific Research Applications

2,4-Dimethyl-7-(3-methylpiperidin-1-yl)-1,8-naphthyridine has been used in a variety of scientific research applications. It has been used in drug development studies, as well as biochemical and physiological studies. It has also been used to study the mechanisms of action of various drugs. In addition, this compound has been used to study the structure-activity relationships of various compounds.

Mechanism of Action

The mechanism of action of 2,4-Dimethyl-7-(3-methylpiperidin-1-yl)-1,8-naphthyridine is not fully understood. However, it is believed that the compound binds to certain receptors in the body, which leads to the activation of certain pathways and the release of certain hormones. This, in turn, leads to the desired biochemical or physiological effect.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. It has been found to have an analgesic effect, as well as an anti-inflammatory effect. It has also been found to have an anti-oxidant effect, as well as a neuroprotective effect. In addition, this compound has been found to have an anti-cancer effect, as well as an anti-arrhythmic effect.

Advantages and Limitations for Lab Experiments

2,4-Dimethyl-7-(3-methylpiperidin-1-yl)-1,8-naphthyridine has a number of advantages and limitations when used in lab experiments. One of the main advantages is that the compound is relatively stable and can be stored for long periods of time without degrading. In addition, the compound is relatively easy to synthesize and can be used in a variety of experiments. However, there are a few limitations to using this compound in lab experiments. One of the main limitations is that the compound is relatively expensive and can be difficult to obtain in large quantities. In addition, the compound is not as potent as some other compounds, which can limit its use in certain experiments.

Future Directions

The use of 2,4-Dimethyl-7-(3-methylpiperidin-1-yl)-1,8-naphthyridine in scientific research is still in its early stages. There are a number of future directions that could be explored with this compound. One potential direction is to further explore the mechanisms of action of this compound and to develop new compounds that have similar effects. Another potential direction is to further explore the biochemical and physiological effects of this compound, as well as its potential therapeutic applications. Finally, further research could also be done to explore the use of this compound in drug development and drug delivery.

Synthesis Methods

2,4-Dimethyl-7-(3-methylpiperidin-1-yl)-1,8-naphthyridine is a synthetic compound that can be synthesized using a variety of methods. One of the most common methods is the reaction of 1,8-naphthyridine-2-carboxylic acid with 3-methylpiperidine-1-yl-dimethyl-amine. This reaction results in the formation of the desired compound. Other methods of synthesis, such as the reaction of 1,8-naphthyridine-2-carboxylic acid with 3-methyl-2-piperidin-1-yl-dimethyl-amine, have also been reported.

properties

IUPAC Name

2,4-dimethyl-7-(3-methylpiperidin-1-yl)-1,8-naphthyridine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H21N3/c1-11-5-4-8-19(10-11)15-7-6-14-12(2)9-13(3)17-16(14)18-15/h6-7,9,11H,4-5,8,10H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UOMNWFHOHRXRCS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCCN(C1)C2=NC3=C(C=C2)C(=CC(=N3)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H21N3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

255.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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